Cas no 32122-65-9 (Propanedinitrile, (2-chlorophenyl)-)

• Product Name: Propanedinitrile, (2-chlorophenyl)-
• CAS No: 32122-65-9
• MF: C₉H₅ClN₂
• MW: 176.602400541306
• CID: 1450046
• PubChem ID: 11275342
• Update Time: 2025-04-20

Propanedinitrile, (2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (2-chlorophenyl)-
• 2-(2-chlorophenyl)propanedinitrile
• 2-(3-chlorophenyl)propanedinitrile
• SCHEMBL8660409
• DTXSID80460825
• 2-Chlorophenylmalononitrile
• AKOS006279866
• 32122-65-9

• Inchi： 1S/C9H5ClN2/c10-9-4-2-1-3-8(9)7(5-11)6-12/h1-4,7H
• InChI Key： ZYKSUEBAYLIBNE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C#N)C#N

Computed Properties

• Exact Mass: 176.01425
• Monoisotopic Mass: 176.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58